Cas no 42062-89-5 (ethyl 2-[(prop-2-en-1-ylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 2-[(prop-2-en-1-ylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 42062-89-5
• MF: C₁₅H₂₀N₂O₂S₂
• MW: 324.461501121521
• CID: 927730
• PubChem ID: 1831209
• Update Time: 2025-04-19

ethyl 2-[(prop-2-en-1-ylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(prop-2-en-1-ylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• ethyl 2-(prop-2-enylcarbamothioylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• 2-(3-allyl-thioureido)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid ethyl ester
• 2-(N-Allylthioureido)-3-ethylcarboxy-4,5,6,7H-benzo < b> thiophen
• AC1LXL5M
• Ambcb5203193
• CBDivE_005240
• CTK4I5654
• NSC325678
• STOCK1S-26227
• CHEMBL3827957
• Ethyl 2-{[(prop-2-en-1-yl)carbamothioyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• DTXSID10365339
• NSC-325678
• AKOS000281968
• STK869900
• ETHYL 2-(PROP-2-ENYLTHIOCARBAMOYLAMINO)-4,5,6,7-TETRAHYDROBENZOTHIOPHENE-3-CARBOXYLATE
• N'-Allyl-N-[3-(ethoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]carbamimidothioic acid
• 42062-89-5

• Inchi： 1S/C15H20N2O2S2/c1-3-9-16-15(20)17-13-12(14(18)19-4-2)10-7-5-6-8-11(10)21-13/h3H,1,4-9H2,2H3,(H2,16,17,20)
• InChI Key： CMYVDTORUPYYEG-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CCCC2)NC(NCC=C)=S

Computed Properties

• Exact Mass: 324.0968
• Monoisotopic Mass: 324.09662023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 50.36